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Compound of Interest

Compound Name: 4-Ethylbenzoic acid

cat. No.: B181625

An In-depth Technical Guide to 4-Ethylbenzoic Acid
CAS Number: 619-64-7

This technical guide provides a comprehensive overview of 4-Ethylbenzoic acid, a versatile
aromatic carboxylic acid. It is intended for researchers, scientists, and professionals in drug
development and chemical synthesis. This document details its physicochemical properties,
spectral data, synthesis protocols, key applications, and known biological activities.

Chemical and Physical Properties

4-Ethylbenzoic acid is a white to beige crystalline solid at room temperature.[1] It is a member
of the benzoic acids class of organic compounds, characterized by a benzene ring substituted
with a carboxyl group and an ethyl group at the para position.[2][3] Its structural properties
make it a valuable intermediate in various chemical syntheses.[4][5]

Table 1: Physicochemical Properties of 4-Ethylbenzoic Acid
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Property Value Source(s)
CAS Number 619-64-7 [2][41[6]
Molecular Formula CoH1002 [21[6]1[7]
Molecular Weight 150.17 g/mol [21[41[7]
Appearance White to beige powder/solid [11[4116]
Melting Point 111-115°C [4]

Boiling Point ~270-271 °C [61[7]
Density ~1.1 g/cm3 [7]

pKa 4.25 - 4.35 (at 25°C) [3]

LogP 2.77 - 2.89 [2][3]

Insoluble in water.[1] Soluble in

benzene, toluene, chloroform

Solubility )
(sparingly), and methanol
(slightly).[1]

Vapor Pressure 0.00338 mmHg at 25°C

Flash Point ~125.1°C [7]

Spectral Information

Spectral data is crucial for the identification and characterization of 4-Ethylbenzoic acid.

Table 2: Spectral Data for 4-Ethylbenzoic Acid
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Technique

Key Data Points and
Observations

Source(s)

1H NMR

Spectra available, showing
characteristic peaks for the
ethyl and aromatic protons.[2]
Shifts (ppm) in Water (pH
7.00): 1.21 (), 2.68 (q), 7.35
(d), 7.80 (d).[2]

[8]

13C NMR

Spectra available.

[2][9]

Mass Spectrometry

GC-MS and MS-MS data are
available, showing a molecular
ion peak corresponding to its

molecular weight.[2][10]

[11]

Infrared (IR) Spectroscopy

FTIR, ATR-IR, and Vapor
Phase IR spectra are
available, showing
characteristic absorptions for
the carboxylic acid O-H,
aromatic C-H, and C=0
stretches.[2][11]

Synthesis and Experimental Protocols

Several methods exist for the synthesis of 4-Ethylbenzoic acid. A common laboratory and

industrial approach involves the oxidation of 4-ethyltoluene or a related precursor. A detailed

procedure derived from related syntheses is outlined below.

Experimental Protocol: Synthesis via Oxidation of p-
Ethylacetophenone Precursor

This protocol describes a two-step process starting from ethylbenzene to form a

trichloroethanol intermediate, which is then oxidized to 4-ethylbenzoic acid.[1]

Step 1: Synthesis of p-ethylbenzene-2,2,2-trichloroethanol
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In a reaction kettle, combine ethylbenzene and trichloroacetaldehyde.[1]
Cool the mixture to 0 °C.[1]

Slowly add anhydrous aluminum trichloride in batches, maintaining the temperature between
-10 and 0 °C.[1]

Stir the reaction mixture for 2 hours at this temperature.[1]

Slowly add dilute hydrochloric acid to the mixture to decompose any remaining aluminum
trichloride.[1]

Wash the organic layer with sodium bicarbonate (NaHCO3) solution and then with water.[1]
Recover the excess ethylbenzene via distillation.[1]

Distill the remaining mixture to obtain pure p-ethylbenzene-2,2,2-trichloroethanol.[1]

Step 2: Oxidation to 4-Ethylbenzoic Acid

Dissolve the p-ethylbenzene-2,2,2-trichloroethanol from Step 1 in methanol.[1]
Add a solution of sodium hydroxide (NaOH) and stir the mixture.[1]
Add a 30% aqueous solution of hydrogen peroxide (H20:2) dropwise to the mixture.[1]

Continue stirring until the trichloroethanol intermediate is fully consumed (monitor by TLC or
GC).[1]

Acidify the reaction mixture with hydrochloric acid (HCI).[1]
The product, 4-ethylbenzoic acid, will precipitate as crystals.[1]

Collect the crystals by filtration, wash with cold water, and dry to obtain the final product.
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Caption: Synthesis workflow for 4-Ethylbenzoic acid.

Applications in Research and Industry

4-Ethylbenzoic acid is a key building block in several industrial and research sectors.[4][5]

o Pharmaceutical Intermediate: It serves as a crucial intermediate in the synthesis of active
pharmaceutical ingredients (APIs) and other drug intermediates.[4][5][12] Its structure allows
for modifications to create more complex molecules for drug discovery.[5]

e Agrochemicals: The compound is a precursor in the manufacturing of agrochemicals,
including insecticides and herbicides that are essential for crop protection.[4][5] It is used to
produce pesticides like tebufenozide and methoxyfenozide.[1]

» Advanced Materials: 4-Ethylbenzoic acid is used as an initiator for carbon nanotube
materials and in the functionalization of graphite, contributing to the development of
advanced materials with enhanced properties for electronics and composites.[1][12]

o Polymer Chemistry: It is employed in the production of specialty polymers, helping to create
materials with improved thermal and mechanical characteristics.[4]

e Analytical Chemistry: It can be used as a standard in chromatographic techniques for the
analysis of complex mixtures.[4]
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Caption: Key application areas of 4-Ethylbenzoic acid.

Biological Activity and Pathways

Recent research has begun to elucidate the biological roles of 4-Ethylbenzoic acid,
particularly in the context of disease.

Role in Cervical Cancer Progression

A multi-omics study identified 4-Ethylbenzoic acid as a microbial metabolite that may promote
the proliferation and invasion of cervical cancer (CC) cells.[13] The study found elevated
concentrations of this compound in the vaginal lavage fluids of CC patients.[13] In vitro
experiments demonstrated that treatment with 4-Ethylbenzoic acid increased the viability,
proliferation, migration, and invasion of HeLa and SiHa cervical cancer cells.[13]

The proposed mechanism suggests that 4-Ethylbenzoic acid may upregulate Hexokinase 2
(HK2) by stabilizing Hypoxia-inducible factor 1-alpha (HIF-1a), thereby increasing glycolysis.
[13] Additionally, it may influence glutamine metabolism by suppressing the transporter
SLC1AA4.[13] This rewiring of metabolism could support the increased energetic and
biosynthetic demands of cancer cells while countering oxidative stress.[13]
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Caption: Proposed role of 4-Ethylbenzoic acid in cervical cancer.

Interaction with Cytochrome P450 Enzymes

Studies on the cytochrome P450 enzyme CYP199A4 have shown that it can oxidize 4-
Ethylbenzoic acid.[14] The crystal structure of the enzyme bound to the acid revealed that the
C(B) C-H bonds of the ethyl group are positioned closer to the heme iron than the C(a) bonds.
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[14] This positioning is critical in determining whether the reaction proceeds via hydroxylation or
desaturation, providing insights into enzyme selectivity and function.[14]

Safety and Handling

4-Ethylbenzoic acid is classified as an irritant.[2][15] It can cause skin irritation, serious eye
irritation, and may cause respiratory irritation.[15][16]

e Handling: Use in a well-ventilated area.[15] Wear appropriate personal protective equipment
(PPE), including protective gloves, safety goggles, and clothing to prevent skin exposure.[15]
[16] Avoid breathing dust and minimize dust generation.[6][15]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place away from
incompatible substances.[6]

o First Aid: In case of contact with eyes, rinse immediately with plenty of water for at least 15
minutes.[16] For skin contact, wash off with soap and plenty of water.[15] If inhaled, move
the person to fresh air.[16] If ingested, do NOT induce vomiting and seek medical attention.
[15]

Always consult the latest Safety Data Sheet (SDS) before handling this chemical.[15][16][17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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